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Compound of Interest

Compound Name: 1-methyl-4-(sulfinylamino)benzene

Cat. No.: B095315

For the attention of researchers, scientists, and drug development professionals, this document
outlines the essential procedures for the safe handling and disposal of 1-methyl-4-
(sulfinylamino)benzene.

Due to the limited availability of specific safety data for 1-methyl-4-(sulfinylamino)benzene,
the following guidance is based on data for the structurally similar compound, 1-methoxy-4-
(sulfinylamino)benzene, and general knowledge of sulfinylamino compounds. A thorough risk
assessment should be conducted by qualified personnel before handling this chemical.

Immediate Safety and Hazard Information

Compounds containing the sulfinylamino functional group are known to be reactive and require
careful handling. They may be sensitive to moisture and air, and aniline derivatives can be
toxic.[1][2]

Hazard Classification (Inferred) Description

Acute Oral Toxicity Category 4 - Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2 - Causes skin irritation.[3]

Serious Eye Damage/Irritation Category 2A - Causes serious eye irritation.[3]

Specific Target Organ Toxicity (Single Exposure)  Category 3 - May cause respiratory irritation.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b095315?utm_src=pdf-interest
https://www.benchchem.com/product/b095315?utm_src=pdf-body
https://www.benchchem.com/product/b095315?utm_src=pdf-body
https://www.benchchem.com/product/b095315?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Sulfinylaniline
https://www.researchgate.net/publication/350920272_Rediscovering_Sulfinylamines_as_Reagents_for_Organic_Synthesis
http://angenechemical.com/sds/13165-69-0.pdf
http://angenechemical.com/sds/13165-69-0.pdf
http://angenechemical.com/sds/13165-69-0.pdf
http://angenechemical.com/sds/13165-69-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

When handling 1-methyl-4-(sulfinylamino)benzene, the following personal protective
equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Compatible chemical-resistant gloves.[4]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[5] If
ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Spill and Leak Procedures

In the event of a spill:

» Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

o Containment: Absorb the spill with an inert, non-combustible material such as sand or
vermiculite.

o Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for disposal.[3] Do not create dust.[3]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.

o Disposal: Dispose of the contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[5]

Proper Disposal Procedures

Chemical waste must be disposed of in compliance with all applicable regulations.
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» Waste Identification: 1-methyl-4-(sulfinylamino)benzene waste should be classified as
hazardous chemical waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. The
container should be compatible with the chemical.

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Professional Disposal: Arrange for the disposal of the chemical waste through a licensed
hazardous waste disposal company.[5] Do not attempt to dispose of this chemical down the
drain or in the regular trash.[3]

First Aid Measures

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[3] Remove contaminated clothing. If skin irritation persists, seek medical attention.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

« If Inhaled: Move the person to fresh air.[3] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.
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Preparation & Handling

Start: Handling 1-methyl-4-(sulfinylamino)benzene
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Caption: Disposal workflow for 1-methyl-4-(sulfinylamino)benzene.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b095315?utm_src=pdf-body-img
https://www.benchchem.com/product/b095315?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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